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Compound of Interest

Compound Name: Proxazole

Cat. No.: B10762786 Get Quote

This document provides a comprehensive, step-by-step guide for the safe and compliant

disposal of Proxazole. The procedures outlined below are designed for researchers, scientists,

and drug development professionals to ensure that disposal practices minimize environmental

impact and adhere to safety standards. Proxazole is an analgesic and anti-inflammatory drug

used for functional gastrointestinal disorders[1]. While it is shipped as a non-hazardous

chemical for research purposes, proper disposal is crucial for laboratory safety and

environmental protection[2].

Disclaimer: A specific Safety Data Sheet (SDS) for Proxazole is not readily available in the

public domain. The following procedures are based on general best practices for the disposal

of solid pharmaceutical compounds in a laboratory setting. Always consult with your institution's

Environmental Health and Safety (EHS) department for specific local regulations.

Key Chemical and Physical Properties of Proxazole
For safe handling and disposal, it is essential to be aware of the fundamental properties of

Proxazole. The table below summarizes key data for this compound.
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Property Value Reference

CAS Number 5696-09-3 [2][3][4]

Molecular Formula C₁₇H₂₅N₃O

Molecular Weight 287.41 g/mol

Appearance Solid powder

Solubility Soluble in DMSO

IUPAC Name

N,N-diethyl-2-[3-(1-

phenylpropyl)-1,2,4-oxadiazol-

5-yl]ethanamine

ATC Code
A03AX07 (Drugs for functional

gastrointestinal disorders)

Operational Plan for Proxazole Disposal
The following protocol provides a step-by-step methodology for the proper disposal of

Proxazole waste generated in a laboratory setting. This procedure is designed to prevent

environmental contamination and ensure the safety of all personnel.

Experimental Protocol: Solid Pharmaceutical Waste
Disposal
Objective: To safely collect, package, and dispose of solid Proxazole waste in accordance with

general hazardous waste management protocols.

Materials:

Personal Protective Equipment (PPE): Nitrile gloves, safety glasses with side shields, lab

coat.

Designated solid hazardous waste container (sealable, compatible with organic compounds).

Hazardous waste labels.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.medkoo.com/products/20549
https://pubchem.ncbi.nlm.nih.gov/compound/Proxazole
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB81011900.htm
https://www.benchchem.com/product/b10762786?utm_src=pdf-body
https://www.benchchem.com/product/b10762786?utm_src=pdf-body
https://www.benchchem.com/product/b10762786?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10762786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spatula or scoop.

Chemical fume hood.

Procedure:

Preparation and PPE: 1.1. Before handling any waste, put on all required PPE, including a

lab coat, nitrile gloves, and safety glasses. 1.2. Perform all waste handling and packaging

operations inside a certified chemical fume hood to minimize inhalation risk.

Waste Collection: 2.1. Carefully transfer the solid Proxazole waste into the designated

hazardous waste container using a clean spatula. 2.2. Avoid generating dust during the

transfer. If the material is a fine powder, handle it with extreme care to prevent it from

becoming airborne. 2.3. Place any disposables contaminated with Proxazole (e.g., weighing

papers, contaminated gloves) into the same waste container.

Container Sealing and Labeling: 3.1. Once all waste is collected, securely seal the lid on the

hazardous waste container. 3.2. Label the container clearly with "Hazardous Waste" and list

"Proxazole" as a constituent. Include the accumulation start date to comply with regulations.

Storage and Final Disposal: 4.1. Store the sealed container in a designated satellite

accumulation area within the laboratory. This area should be away from heat sources and

incompatible chemicals. 4.2. Arrange for pickup and final disposal through your institution's

EHS department. The preferred method of disposal for expired pharmaceuticals is often

high-temperature incineration by a licensed waste management facility.

Visual Guides and Logical Workflows
To further clarify the disposal process, the following diagrams illustrate the operational workflow

and the logical relationships governing the safe handling of Proxazole waste.
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Caption: Workflow for the disposal of solid Proxazole waste.
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Caption: Logical relationships in Proxazole waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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